molecular formula C13H13N3 B8608586 3-(Piperidin-1-yl)benzene-1,2-dicarbonitrile CAS No. 918660-97-6

3-(Piperidin-1-yl)benzene-1,2-dicarbonitrile

Cat. No.: B8608586
CAS No.: 918660-97-6
M. Wt: 211.26 g/mol
InChI Key: MOJLMORWVPPTCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Piperidin-1-yl)benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C13H13N3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

918660-97-6

Molecular Formula

C13H13N3

Molecular Weight

211.26 g/mol

IUPAC Name

3-piperidin-1-ylbenzene-1,2-dicarbonitrile

InChI

InChI=1S/C13H13N3/c14-9-11-5-4-6-13(12(11)10-15)16-7-2-1-3-8-16/h4-6H,1-3,7-8H2

InChI Key

MOJLMORWVPPTCR-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=CC=CC(=C2C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-nitrophthalonitrile (497 mg, 2.87 mmol), freshly dried potassium carbonate (2.0 g, 14 mmol) and piperidine (10 mL) was heated at reflux for 4 h. The reaction mixture was poured into water (200 mL) to precipitate the product, which was filtered off and washed with water. The crude product was purified by recrystallisation from aqueous ethanol to give 3 as a beige powder (332 mg, 55%).
Quantity
497 mg
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Name
Yield
55%

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